Cas no 158001-17-3 (1H-Pyrazole-4-carbonitrile, 5-amino-1-cyclopentyl-3-(trifluoromethyl)-)
158001-17-3 structure
Product Name:1H-Pyrazole-4-carbonitrile, 5-amino-1-cyclopentyl-3-(trifluoromethyl)-
CAS No:158001-17-3
MF:C10H11F3N4
MW:244.216351747513
CID:1335836
Update Time:2024-08-18
1H-Pyrazole-4-carbonitrile, 5-amino-1-cyclopentyl-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carbonitrile, 5-amino-1-cyclopentyl-3-(trifluoromethyl)-
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- Inchi: 1S/C10H11F3N4/c11-10(12,13)8-7(5-14)9(15)17(16-8)6-3-1-2-4-6/h6H,1-4,15H2
- InChI Key: MOLANCHDLJYNCU-UHFFFAOYSA-N
- SMILES: N1(C2CCCC2)C(N)=C(C#N)C(C(F)(F)F)=N1
Computed Properties
- Exact Mass: 244.09373
Experimental Properties
- Density: 1.52±0.1 g/cm3(Predicted)
- Boiling Point: 399.6±42.0 °C(Predicted)
- PSA: 67.63
- pka: -1.14±0.13(Predicted)
1H-Pyrazole-4-carbonitrile, 5-amino-1-cyclopentyl-3-(trifluoromethyl)- Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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